Cas no 870997-85-6 (3-amino-5-bromo-pyridine-2-carboxylic acid)
3-amino-5-bromo-pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-bromopicolinic acid
- 3-amino-5-bromo-2-Pyridinecarboxylic acid
- 3-amino-5-bromopyridine-2-carboxylic acid
- 3-Amino-5-bromo-pyridine-2-carboxylic acid
- GXXIHPZAIYKHGG-UHFFFAOYSA-N
- PB25268
- SY024163
- AB1011664
- AB0051913
- 3-Amino-5-bromopicolinic acid, AldrichCPR
- V8292
- 3-azanyl-5-bromanyl-pyridine-2-carboxylic acid
- 3-Amino-5-bromo-2-pyridinecarboxylic acid (ACI)
- EN300-110039
- 3-amino-5-bromopyridine-2-carboxylicacid
- J-511641
- MFCD09999770
- SCHEMBL2003378
- DS-16697
- DTXSID10678395
- DB-076838
- 870997-85-6
- AKOS015855658
- CS-W013163
- 3-amino-5-bromo-pyridine-2-carboxylic acid
-
- MDL: MFCD09999770
- Inchi: 1S/C6H5BrN2O2/c7-3-1-4(8)5(6(10)11)9-2-3/h1-2H,8H2,(H,10,11)
- InChI Key: GXXIHPZAIYKHGG-UHFFFAOYSA-N
- SMILES: O=C(C1C(N)=CC(Br)=CN=1)O
Computed Properties
- Exact Mass: 215.95300
- Monoisotopic Mass: 215.953
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.2
- XLogP3: 1.3
Experimental Properties
- Boiling Point: 399.0±42.0℃/760mmHg
- PSA: 76.21000
- LogP: 1.70570
3-amino-5-bromo-pyridine-2-carboxylic acid Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- HazardClass:IRRITANT
3-amino-5-bromo-pyridine-2-carboxylic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-amino-5-bromo-pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1100-1g |
3-Amino-5-bromo-pyridine-2-carboxylic acid |
870997-85-6 | 96% | 1g |
212.01CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1100-5g |
3-Amino-5-bromo-pyridine-2-carboxylic acid |
870997-85-6 | 96% | 5g |
636.03CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1100-25g |
3-Amino-5-bromo-pyridine-2-carboxylic acid |
870997-85-6 | 96% | 25g |
2501.73CNY | 2021-05-07 | |
| TRC | A594990-250mg |
3-Amino-5-bromopyridine-2-carboxylic acid |
870997-85-6 | 250mg |
$ 58.00 | 2023-09-08 | ||
| TRC | A594990-1g |
3-Amino-5-bromopyridine-2-carboxylic acid |
870997-85-6 | 1g |
$ 127.00 | 2023-09-08 | ||
| TRC | A594990-2.5g |
3-Amino-5-bromopyridine-2-carboxylic acid |
870997-85-6 | 2.5g |
$ 241.00 | 2023-09-08 | ||
| TRC | A594990-5g |
3-Amino-5-bromopyridine-2-carboxylic acid |
870997-85-6 | 5g |
$ 295.00 | 2022-06-08 | ||
| Alichem | A029016348-5g |
3-Amino-5-bromopicolinic acid |
870997-85-6 | 95% | 5g |
$287.19 | 2023-08-31 | |
| Alichem | A029016348-10g |
3-Amino-5-bromopicolinic acid |
870997-85-6 | 95% | 10g |
$439.22 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TU360-200mg |
3-amino-5-bromo-pyridine-2-carboxylic acid |
870997-85-6 | 97% | 200mg |
58.0CNY | 2021-08-04 |
3-amino-5-bromo-pyridine-2-carboxylic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 3-amino-5-bromo-pyridine-2-carboxylic acid
Comprehensive Overview of 3-Amino-5-Bromo-Pyridine-2-Carboxylic Acid (CAS No. 870997-85-6): Properties, Applications, and Industry Insights
3-Amino-5-bromo-pyridine-2-carboxylic acid (CAS No. 870997-85-6) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This brominated pyridine derivative features both amino and carboxylic acid functional groups, making it a versatile building block for drug discovery and material science. With increasing demand for halogenated pyridines in medicinal chemistry, this compound has garnered significant attention from researchers exploring novel kinase inhibitors and antibacterial agents.
The molecular structure of 3-amino-5-bromo-pyridine-2-carboxylic acid enables diverse chemical modifications, particularly in developing small molecule therapeutics. Recent studies highlight its role as a precursor for anticancer drug candidates, with the bromo substituent facilitating cross-coupling reactions in modern palladium-catalyzed synthesis. Industry reports indicate growing interest in this compound for proteolysis-targeting chimera (PROTAC) applications, aligning with the current focus on targeted protein degradation technologies.
From a synthetic chemistry perspective, CAS 870997-85-6 demonstrates excellent reactivity in amide bond formation and nucleophilic substitution reactions. Its zwitterionic character at physiological pH enhances solubility—a critical factor for bioavailability optimization in drug development. Analytical data shows this compound exhibits favorable lipophilic efficiency (LipE) parameters, addressing the pharmaceutical industry's need for lead compounds with balanced physicochemical properties.
Environmental considerations surrounding brominated compounds have led to innovations in green chemistry approaches for 3-amino-5-bromo-pyridine-2-carboxylic acid synthesis. Recent patent literature discloses improved methods utilizing catalytic bromination and flow chemistry techniques, reducing waste generation while maintaining high regioselectivity. These advancements respond to the chemical industry's push toward sustainable manufacturing practices.
Quality control standards for 870997-85-6 typically require HPLC purity ≥98%, with strict limits on heavy metal contaminants and residual solvents. The compound's stability under various storage conditions makes it suitable for global distribution, though proper handling of air-sensitive materials is recommended. Current market analysis reveals increasing procurement of this chemical by contract research organizations (CROs) specializing in fragment-based drug discovery.
Emerging applications of 3-amino-5-bromo-pyridine-2-carboxylic acid include its use in developing fluorescent probes for biological imaging and as a ligand for metal-organic frameworks (MOFs). These developments align with trending research in theranostic agents and smart materials. The compound's hydrogen bonding capacity also makes it valuable for designing crystal engineering solutions in materials science.
Regulatory compliance for CAS 870997-85-6 follows standard chemical safety protocols, with proper documentation required under REACH and GHS classification systems. Researchers frequently inquire about its structure-activity relationships (SAR) when designing bioisosteric replacements in medicinal chemistry projects. The compound's metabolic stability profile compared to similar pyridine carboxylates remains an active area of investigation.
Technological advancements in high-throughput screening have increased demand for 3-amino-5-bromo-pyridine-2-carboxylic acid as a pharmacophore component. Its compatibility with automated synthesis platforms makes it particularly valuable for combinatorial chemistry applications. Recent publications demonstrate its utility in creating allosteric modulators for G-protein coupled receptors (GPCRs), a hot topic in neuropharmacology research.
The global market for pyridine derivatives like 870997-85-6 continues expanding, driven by pharmaceutical R&D investments. Custom synthesis services now offer this compound with various isotopic labels (13C, 15N) for ADME studies, reflecting the growing importance of drug metabolism research. Proper handling requires standard personal protective equipment (PPE), though the compound doesn't fall under hazardous material classifications.
Future research directions for 3-amino-5-bromo-pyridine-2-carboxylic acid may explore its potential in bioconjugation chemistry and peptide mimetics design. The compound's balanced hydrogen bond donor/acceptor properties make it attractive for developing molecular glues in chemical biology applications. As the pharmaceutical industry increasingly focuses on undruggable targets, this versatile building block will likely see expanded utilization in innovative therapeutic modalities.
870997-85-6 (3-amino-5-bromo-pyridine-2-carboxylic acid) Related Products
- 1462-86-8(3-aminopyridine-2-carboxylic acid)
- 1313738-67-8(propan-2-yl 3-amino-5-bromopyridine-2-carboxylate)
- 1072448-08-8(methyl 3-amino-5-bromo-pyridine-2-carboxylate)
- 53636-71-8(3-amino-6-methylpyridine-2-carboxylic acid)
- 1523570-94-6(3-amino-5-bromopyridine-2-carboxylic acid hydrochloride)
- 61830-37-3(2,6-Pyridinedicarboxylic acid, 3,5-diamino-, ammonium salt (1:1))
- 61830-29-3(2,6-Pyridinedicarboxylic acid, 3,5-diamino-)
- 1052708-46-9(3-Amino-6-bromopicolinic acid)
- 1334405-60-5(ethyl 3-amino-5-bromopyridine-2-carboxylate)
- 1363381-01-4(4-amino-5-bromopyridine-2-carboxylic acid)